Cas no 2926-29-6 (Sodium Triflinate)

• Product Name: Sodium Triflinate
• CAS No: 2926-29-6
• MF: CF₃NaO₂S
• MW: 156.059480667114
• MDL: MFCD03092989
• CID: 43599
• PubChem ID: 23690734
• Update Time: 2025-10-31

Sodium Triflinate Chemical and Physical Properties

Names and Identifiers

• Sodium trifluoromethanesulfinate
• Sodium Triflinate
• sodium trifluoro-methanesulfinate
• Langlois reagent
• Sodium trifluoromethanesulphinate
• sodium trifluoromethyl sulfinate
• Trifluoromethanesulfinic Acid Sodium Salt
• Methanesulfinicacid, trifluoro-, sodium salt (8CI,9CI)
• Sodium trifluoromethylsulfinate
• Sodiumtrifluoromethanesulfinate
• Methanesulfinic acid, trifluoro-, sodium salt
• Sodium trifluoromethanesulfinate, 98%
• CHF3O2S.Na
• sodium trifluromethanesulfinate
• KSC563A2R
• sodium trifluoromethane-sulfinate
• sodium trifluoromethane sulfinate
• KAVUKAXLXGRUCD-UHFFFAOYSA
• Perfluoromethane sulfinate sodium
• AMY3927
• Sodium triflinate, >=95.0% (T)
• sodium;trifluoromethanesulfinate
• DTXSID50635644
• Trifluoromethanesulfinic acid, sodium salt
• EN300-127737
• T2033
• CS-W004656
• SCHEMBL16009427
• 2926-29-6
• SCHEMBL1395646
• Q7553385
• CF3NaO2S
• J-017458
• AS-70290
• FT-0676912
• MFCD03092989
• Methanesulfinic acid, 1,1,1-trifluoro-, sodium salt (1:1)
• AKOS006220923
• SY020090
• sodium tris(fluoranyl)methanesulfinate
• A819849
• Sodium trifluoromethanesulfinate, tech grade
• DTXCID60586395

• MDL： MFCD03092989
• Inchi： 1S/CHF3O2S.Na/c2-1(3,4)7(5)6;/h(H,5,6);/q;+1/p-1
• InChI Key： KAVUKAXLXGRUCD-UHFFFAOYSA-M
• SMILES： S(C(F)(F)F)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 155.94700
• Monoisotopic Mass: 155.947
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 89.8
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.3
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Not available
• Melting Point: <325 °C
• Boiling Point: 222.8°C at 760 mmHg
• Flash Point: 88.5°C
• PSA: 59.34000
• LogP: 1.25100
• Solubility: Not available
• Sensitiveness: Sensitive to humidity

Sodium Triflinate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P305 + P351 + P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/38
• Safety Instruction： S26-S36-S37-S39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• HazardClass：IRRITANT
• Storage Condition：Inert atmosphere,Room Temperature

Related Categories

• Pharmaceutical and Biochemical Products Medicinal Building Blocks Fluorine containing Building Blocks

Additional information on Sodium Triflinate

Sodium Triflinate: A Comprehensive Overview

Sodium Triflinate, also known as Triflic Acid Sodium Salt, is a versatile compound with the CAS number 2926-29-6. It is widely recognized in the chemical industry for its unique properties and applications. This article delves into the latest research findings, chemical properties, and industrial uses of Sodium Triflinate, providing a detailed and up-to-date analysis.

The chemical structure of Sodium Triflinate consists of a triflate ion (CF3SO3-) and a sodium cation (Na+). The triflate group is highly stable and exhibits strong electron-withdrawing effects, making it an excellent leaving group in various organic reactions. Recent studies have highlighted its role in facilitating nucleophilic substitutions and electrophilic aromatic substitutions, which are critical in the synthesis of complex organic molecules.

One of the most significant advancements in the use of Sodium Triflinate is its application in catalytic processes. Researchers have demonstrated that it can act as an efficient catalyst in the production of fine chemicals and pharmaceutical intermediates. For instance, its ability to stabilize transition states in asymmetric catalysis has led to improved yields and selectivity in several industrial processes.

In terms of physical properties, Sodium Triflinate is a white crystalline solid with a melting point of approximately 160°C. It is highly soluble in polar solvents such as water and methanol, which enhances its utility in solution-based reactions. The compound's stability under various reaction conditions has been extensively studied, with recent findings confirming its robustness even under high-temperature and high-pressure environments.

The synthesis of Sodium Triflinate typically involves the neutralization of triflic acid (HCF3SO3) with sodium hydroxide. This process ensures the formation of a high-purity product, which is essential for its application in sensitive chemical reactions. Innovations in this synthesis method have focused on optimizing reaction conditions to minimize byproduct formation and improve overall efficiency.

In the pharmaceutical industry, Sodium Triflinate has found extensive use as an intermediate in drug synthesis. Its ability to participate in methylation reactions and sulfonation processes has made it indispensable in the development of various therapeutic agents. Recent research has also explored its potential in the synthesis of biologically active compounds, further expanding its role in medicinal chemistry.

Beyond pharmaceuticals, Sodium Triflinate plays a crucial role in the electronics industry. Its application as a precursor in the production of advanced materials for semiconductors has been a focal point of recent studies. The compound's ability to facilitate precise surface modifications has led to improvements in device performance and reliability.

In conclusion, Sodium Triflinate (CAS No: 2926-29-6) stands out as a pivotal compound with diverse applications across multiple industries. Its unique chemical properties, coupled with recent advancements in its synthesis and application techniques, underscore its importance in modern chemistry. As research continues to uncover new potential uses, Sodium Triflinate is poised to remain a cornerstone of chemical innovation for years to come.